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Compound of Interest

Compound Name: Epitalon acetate

Cat. No.: B607347 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of Epitalon acetate, a synthetic tetrapeptide. Adherence to

these procedural steps is critical for mitigating risks and maintaining compliance with safety

regulations.

Safety and Environmental Profile
According to safety data sheets, Epitalon acetate is not classified as a hazardous substance

under the Globally Harmonized System (GHS)[1][2]. However, it is designated as slightly

hazardous to water, necessitating careful disposal to prevent environmental contamination[1].

The following table summarizes key safety and environmental data for Epitalon acetate.
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Parameter Value Source

GHS Classification Not classified as hazardous [1][2]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Water Hazard Class
1 (Self-assessment): Slightly

hazardous for water
[1]

Environmental Precaution

Do not allow undiluted product

or large quantities to reach

ground water, water course or

sewage system.

[1]

Step-by-Step Disposal Protocol
The recommended disposal method for Epitalon acetate depends on the quantity and form of

the waste (solid powder or solution). Always consult local, state, and federal regulations before

proceeding with any disposal method.

1. Waste Identification and Segregation:

Clearly label all waste containers with "Epitalon Acetate Waste" and include the

concentration and date.

Segregate Epitalon acetate waste from other chemical waste streams to avoid potential

reactions.

2. Small Quantities of Solid Waste:

For very small, uncontaminated quantities of the lyophilized powder, some safety data

sheets suggest disposal with household waste may be permissible[1]. However, for a

laboratory setting, it is best practice to follow institutional guidelines, which typically require

chemical waste disposal procedures.

If institutional policy allows, ensure the quantity is minimal and securely contained before

disposing in general waste.
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3. Large Quantities and Solutions:

Aqueous Solutions: Do not pour solutions down the drain[1]. Absorb the liquid with an inert

material such as vermiculite, dry sand, or earth.

Spills: In case of a spill, wear appropriate Personal Protective Equipment (PPE), including

gloves, safety glasses, and a lab coat. For larger spills or if the powder is aerosolized, a

NIOSH-approved respirator is recommended[3].

Carefully sweep or scoop up the solid material or the absorbent material used for solutions,

avoiding dust generation[3].

Place the waste into a clearly labeled, sealed container for disposal[3].

4. Contaminated Materials:

Dispose of any items that have come into contact with Epitalon acetate, such as pipette

tips, gloves, and empty vials, as chemical waste.

Place these items in a designated and clearly labeled waste container.

5. Final Disposal:

Arrange for the collection of the sealed waste containers by a licensed chemical waste

disposal company.

Ensure all disposal activities are documented in accordance with your institution's safety

protocols.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Epitalon
acetate.
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Caption: Workflow for the safe disposal of Epitalon acetate.
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By following these guidelines, laboratory personnel can ensure the safe and environmentally

responsible disposal of Epitalon acetate, fostering a culture of safety and regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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